Cas no 2172327-97-6 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid
• CAS No: 2172327-97-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5928194
• PubChem ID: 165535295
• Update Time: 2025-06-13

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid
• 2172327-97-6
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N,3-dimethylbutanamido}butanoic acid
• EN300-1520652

• Inchi： 1S/C26H32N2O5/c1-17(2)22(25(31)28(3)14-8-13-24(29)30)15-27-26(32)33-16-23-20-11-6-4-9-18(20)19-10-5-7-12-21(19)23/h4-7,9-12,17,22-23H,8,13-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： HESNZUNBOHMTCD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(C)CCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid

Comprehensive Overview of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid (CAS No. 2172327-97-6)

In the rapidly evolving field of pharmaceutical and biochemical research, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid (CAS No. 2172327-97-6) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, make it indispensable for researchers focusing on solid-phase peptide synthesis (SPPS) and bioconjugation techniques.

The growing demand for custom peptides and therapeutic proteins has propelled the relevance of CAS No. 2172327-97-6 in modern laboratories. With the rise of personalized medicine and targeted drug delivery systems, this compound is frequently searched alongside terms like "Fmoc-amino acid applications", "peptide coupling reagents", and "SPPS optimization". Its compatibility with automated synthesizers and high-yield reactions aligns with the industry's push for green chemistry and cost-effective production.

Structurally, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid features a butanoic acid backbone with strategically placed methyl groups and an Fmoc-protected amine. This design enhances its stability during N-terminal deprotection while minimizing side reactions—a critical advantage for synthesizing long-chain peptides or cyclic peptides. Recent publications highlight its utility in creating peptide-based vaccines and ADC (antibody-drug conjugate) linkers, addressing trending topics like cancer immunotherapy and infectious disease prevention.

From a technical perspective, the compound's CAS No. 2172327-97-6 is frequently cross-referenced with HPLC purification methods and mass spectrometry characterization protocols. Researchers actively seek data on its solubility in DMF/DCM, optimal coupling conditions, and compatibility with resin-based systems. These queries reflect the compound's integration into workflows for high-throughput screening and combinatorial chemistry—two areas dominating current drug discovery discussions.

Quality control standards for 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid emphasize ≥95% purity (verified by NMR and HPLC), with strict limits on residual solvents and heavy metals. These specifications cater to the pharmaceutical industry's emphasis on ICH guidelines and GMP compliance. Notably, the compound's stability under inert atmospheres and cryogenic storage conditions makes it suitable for global distribution—a key consideration for multinational contract research organizations (CROs).

Emerging applications in biomaterials science have further expanded interest in this molecule. Its ability to serve as a building block for self-assembling peptides connects it to cutting-edge research on tissue engineering scaffolds and drug-eluting hydrogels. Such interdisciplinary relevance explains why search volumes for related terms like "Fmoc peptide amphiphiles" and "3D bioprinting materials" show strong correlation with CAS No. 2172327-97-6 in academic literature databases.

For synthetic chemists, the compound's orthogonal protection strategy offers flexibility in multi-step organic synthesis. The Fmoc group can be selectively removed under mild basic conditions (e.g., piperidine/DMF) without affecting other functional groups—a feature extensively documented in protocols for glycopeptide synthesis and post-translational modification studies. This characteristic aligns with the broader trend toward mild reaction conditions in sustainable chemistry initiatives.

Market analysts note increasing procurement of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,3-dimethylbutanamido}butanoic acid by CDMOs (Contract Development and Manufacturing Organizations) specializing in peptide APIs. The compound's role in producing GLP-1 analogs and antimicrobial peptides positions it at the intersection of two rapidly growing therapeutic segments. These observations are supported by patent filings that reference CAS No. 2172327-97-6 in claims describing improved peptide stability and enhanced bioavailability.

In analytical chemistry, the compound's distinct UV absorption profile (λ_max ≈ 265-290 nm) facilitates real-time monitoring during SPPS processes. This property synergizes with the pharmaceutical industry's adoption of PAT (Process Analytical Technology) frameworks. Additionally, its predictable fragmentation patterns in LC-MS systems support quality assurance workflows—an aspect frequently discussed in forums about peptide characterization challenges.

Looking ahead, the scientific community anticipates expanded use of CAS No. 2172327-97-6 in peptide-drug conjugate development and multifunctional biomaterials. Its structural versatility enables incorporation into stimuli-responsive systems—a hot topic in precision medicine research. As synthetic biology advances, this compound's role in non-natural amino acid incorporation may unlock new possibilities for engineered therapeutic proteins with enhanced pharmacokinetic properties.